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Compound of Interest

Compound Name: Tetraphenylphosphonium bromide

Cat. No.: B153551

Introduction

Tetraphenylphosphonium bromide (TPPBr), a quaternary phosphonium salt with the
chemical formula (CeHs)4PBr, stands as a cornerstone intermediate in modern chemical
science.[1][2] Its unique molecular architecture, featuring a central phosphorus atom bonded to
four phenyl rings, imparts a combination of lipophilicity, thermal stability, and cationic charge
that renders it exceptionally versatile. This guide provides an in-depth technical exploration of
TPPBr, moving beyond a simple catalog of applications to explain the causal chemical
principles behind its efficacy. We will delve into its synthesis, core applications in organic and
materials science, and its emerging role in biochemical research, offering field-proven insights
and detailed protocols for researchers, scientists, and drug development professionals.

Section 1: Physicochemical Properties and
Characterization

The utility of Tetraphenylphosphonium bromide stems directly from its distinct physical and
chemical properties. The tetraphenylphosphonium (TPP™) cation is sterically bulky and
lipophilic, allowing it to readily dissolve in many organic solvents, while the bromide (Br~) anion
provides the ionic character.[3][4] This dual nature is fundamental to many of its applications.

Table 1: Key Physicochemical Properties of Tetraphenylphosphonium Bromide
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Property Value Source(s)
CAS Number 2751-90-8 [2]
Molecular Formula C24H20BrP [2][5]
Molecular Weight 419.30 g/mol [2]

White to off-white crystalline
Appearance , [1][6]

solid
Melting Point 295-300 °C (lit.) [7]

Soluble in water, polar organic
solvents (e.g., acetonitrile,
DCM, DMF).[1][7] Slightl

Solubility ] )[1][7] Slightly ) [11[7]
soluble in alcohols. Insoluble in
nonpolar solvents (e.qg.,

hexane).[1]

The stability and broad compatibility of TPPBr under various reaction conditions make it a
robust choice for both laboratory-scale synthesis and industrial processes.[3]

Section 2: Synthesis of Tetraphenylphosphonium
Bromide

The most common and industrially viable synthesis of TPPBr involves the reaction of
triphenylphosphine with bromobenzene.[8][9] This reaction typically requires a catalyst, such as
a nickel salt, to proceed efficiently.[9][10] The "non-solvent" method, where bromobenzene
serves as both reactant and solvent, is often favored for its simplicity and reduced waste.[8][11]

Experimental Protocol: Catalytic Synthesis of TPPBr

This protocol is based on established methods using a nickel catalyst.[9][10]

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser,
and nitrogen inlet, charge triphenylphosphine, an excess of bromobenzene (acting as the
solvent), and a catalytic amount of anhydrous nickel(ll) bromide.
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Inert Atmosphere: Purge the system with nitrogen for 15-20 minutes to create an inert
atmosphere.

Heating: Heat the reaction mixture to reflux (typically around 160-260°C) with vigorous
stirring.[11]

Reaction Monitoring: Monitor the reaction progress by taking small aliquots and analyzing
them via TLC or HPLC. The reaction can take several hours (e.g., 6 hours at 195°C).[10]

Isolation: Once the reaction is complete, cool the mixture to room temperature. The TPPBr
product will precipitate as a solid.

Purification: Filter the crude product and wash it thoroughly with a solvent in which TPPBr is
insoluble, such as diethyl ether or hexane, to remove unreacted starting materials and
byproducts.

Drying: Dry the purified white crystalline solid under vacuum to obtain the final product. The
catalyst and excess bromobenzene can often be recovered and recycled.[8]

Diagram: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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